Cas no 668987-22-2 (1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI))

1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI) structure
668987-22-2 structure
Product Name:1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI)
CAS No:668987-22-2
MF:C7H9NO3
MW:155.151262044907
CID:1017818
PubChem ID:45082121
Update Time:2025-04-20

1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI)
    • 2-hydroxyethyl 1H-pyrrole-2-carboxylate
    • DTXSID80665111
    • SCHEMBL1170832
    • 668987-22-2
    • Inchi: 1S/C7H9NO3/c9-4-5-11-7(10)6-2-1-3-8-6/h1-3,8-9H,4-5H2
    • InChI Key: MPWUTCPIYWRGDI-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CN1)=O)CCO

Computed Properties

  • Exact Mass: 155.058243149g/mol
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 62.3Ų
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